Cas no 208943-08-2 (Ethanediamide, N1,N2-dibutyl-N1,N2-dimethyl-)

• Product Name: Ethanediamide, N1,N2-dibutyl-N1,N2-dimethyl-
• CAS No: 208943-08-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4975730
• Update Time: 2025-07-17

Ethanediamide, N1,N2-dibutyl-N1,N2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1,N2-dibutyl-N1,N2-dimethyl-
• N,N'-dibutyl-N,N'-dimethyl ethane diamide

• Inchi： 1S/C12H24N2O2/c1-5-7-9-13(3)11(15)12(16)14(4)10-8-6-2/h5-10H2,1-4H3
• InChI Key： VXGNRLTUBVOCFK-UHFFFAOYSA-N
• SMILES： C(N(CCCC)C)(=O)C(N(CCCC)C)=O

Additional information on Ethanediamide, N1,N2-dibutyl-N1,N2-dimethyl-

Comprehensive Overview of Ethanediamide, N1,N2-dibutyl-N1,N2-dimethyl- (CAS No. 208943-08-2)

Ethanediamide, N1,N2-dibutyl-N1,N2-dimethyl- (CAS No. 208943-08-2) is a specialized organic compound that has garnered significant attention in industrial and research applications. This diamide derivative is characterized by its unique molecular structure, featuring dibutyl and dimethyl substitutions on the nitrogen atoms. The compound's versatility makes it valuable in fields such as polymer science, material engineering, and specialty chemical synthesis. Its CAS number 208943-08-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global databases.

One of the most searched questions about Ethanediamide, N1,N2-dibutyl-N1,N2-dimethyl- revolves around its role in sustainable material development. With growing emphasis on eco-friendly alternatives, this compound is being explored as a potential modifier for biodegradable polymers. Researchers are investigating its ability to enhance thermal stability and mechanical properties in green composites, aligning with the global push toward circular economies. The dibutyl-dimethyl substitution pattern is particularly intriguing, as it may influence compatibility with renewable substrates like polylactic acid (PLA) or cellulose-based materials.

From a synthetic chemistry perspective, the preparation of CAS 208943-08-2 involves sophisticated amidation techniques that are frequently discussed in academic forums. Recent publications highlight innovative catalytic methods that improve yield while reducing energy consumption—a hot topic in green chemistry circles. The compound's N1,N2-dibutyl-N1,N2-dimethyl configuration presents interesting steric effects that are studied in reaction mechanism analyses, making it a subject of advanced organic chemistry courses and professional development workshops.

Analytical characterization of Ethanediamide, N1,N2-dibutyl-N1,N2-dimethyl- employs cutting-edge techniques that dominate modern laboratory discussions. High-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are commonly referenced in relation to this compound, particularly when verifying the purity of specialty chemicals. These analytical approaches address another frequently asked question: how to distinguish this specific diamide from structural analogs in complex mixtures. The 208943-08-2 identifier often appears in method development papers for quality control protocols.

Industrial applications of N1,N2-dibutyl-N1,N2-dimethylethanediamide frequently intersect with nanotechnology trends. Its potential as a surface modifier for nanoparticles has been explored in patent literature, with particular interest in creating stable dispersions for advanced coatings. This connects with another popular search theme: how specialty chemicals can enable next-generation nanomaterials. The balanced hydrophobicity imparted by its butyl and methyl groups makes it a candidate for interfacial engineering applications in smart materials.

The safety profile of CAS No. 208943-08-2 is another area of consistent inquiry, reflecting broader societal concerns about chemical stewardship. While not classified as hazardous under major regulatory frameworks, proper handling procedures are emphasized in technical datasheets. This aligns with current industry focus on responsible chemical management and workplace safety standards—subjects that generate substantial online engagement among EHS professionals and procurement specialists.

Market intelligence indicates growing commercial interest in Ethanediamide, N1,N2-dibutyl-N1,N2-dimethyl-, particularly from Asia-Pacific specialty chemical manufacturers. Trade data analysis reveals this compound being positioned as a high-value intermediate for performance additives, responding to regional demands for advanced material solutions. The 208943-08-2 identifier frequently appears in supplier catalogs catering to R&D-intensive sectors, reflecting its niche but important role in innovation-driven markets.

Emerging research directions for N1,N2-dibutyl-N1,N2-dimethylethanediamide include exploration in electronic materials. Preliminary studies suggest possible applications in organic semiconductor formulations, tapping into the booming flexible electronics sector. This development potential makes CAS 208943-08-2 relevant to discussions about novel dielectric materials and conductive polymers—topics that frequently trend in materials science communities and technology investment circles.

From a regulatory standpoint, Ethanediamide, N1,N2-dibutyl-N1,N2-dimethyl- maintains compliance with major chemical inventories worldwide, including TSCA, EINECS, and PICCS. This regulatory status is often queried by compliance officers and international trade professionals, especially when evaluating supply chain options. The substance's dibutyl-dimethyl structure falls within established guidelines for commercial chemical intermediates, facilitating its use across multiple jurisdictions without special restrictions.

Future prospects for 208943-08-2 appear promising as interdisciplinary research continues to uncover novel applications. The compound's molecular architecture offers multiple sites for further functionalization, making it a versatile building block in synthetic organic chemistry. This adaptability resonates with current scientific priorities around modular chemical design and programmable matter—concepts that are reshaping how researchers approach molecular engineering challenges in the 21st century.